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Compound Name: 4-Ethylcatechol-d5

Cat. No.: B563119 Get Quote

In-Depth Technical Guide to 4-Ethylcatechol-d5
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Ethylcatechol-d5 is the deuterated analogue of 4-ethylcatechol, a phenolic compound of

interest in various research fields, including food science, toxicology, and pharmacology. The

incorporation of five deuterium atoms in the ethyl group provides a stable isotopic label, making

it an invaluable tool for a range of analytical and research applications. This technical guide

provides a comprehensive overview of the known physical and chemical characteristics of 4-
Ethylcatechol-d5, its analytical methodologies, and its role in biological systems, with a focus

on its utility as an internal standard and in metabolic studies.

Physicochemical Characteristics
While comprehensive experimental data for 4-Ethylcatechol-d5 is not extensively published,

its physical and chemical properties can be largely inferred from its non-deuterated counterpart,

4-ethylcatechol, with adjustments for the isotopic labeling.

Table 1: Physical and Chemical Properties of 4-Ethylcatechol-d5
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Property Value Source

Chemical Name 4-(ethyl-d5)benzene-1,2-diol -

Synonyms

4-Ethyl-d5-catechol, (Ethyl-

d5)catechol, 4-(1,1,2,2,2-

pentadeuterioethyl)benzene-

1,2-diol

[1]

CAS Number 1189508-64-2 [1]

Molecular Formula C₈H₅D₅O₂ -

Molecular Weight ~143.20 g/mol -

Appearance Solid (predicted) -

Storage Temperature -20°C [2]

Note: Properties such as melting point, boiling point, and solubility have not been specifically

reported for 4-Ethylcatechol-d5. For the non-deuterated 4-ethylcatechol (CAS 1124-39-6), the

melting point is reported to be in the range of 34-45 °C. Due to the minimal impact of deuterium

substitution on intermolecular forces, a similar melting point is expected for the d5 analogue.

Role in Biological Systems and Research
Applications
4-Ethylcatechol is a known metabolite of 4-ethylphenol, a compound produced by certain

microorganisms and found in various foods and beverages, notably wine, where it can

contribute to off-flavors. 4-Ethylcatechol itself has been studied for its antioxidant properties

and its potential role in oxidative DNA damage.

The primary application of 4-Ethylcatechol-d5 in research is as an internal standard for

quantitative analysis of 4-ethylcatechol in complex biological and environmental matrices. The

use of a stable isotope-labeled internal standard is the gold standard in mass spectrometry-

based quantification, as it co-elutes with the analyte of interest and experiences similar

ionization effects, leading to highly accurate and precise measurements.[3]
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Metabolic Studies
Deuterated compounds like 4-Ethylcatechol-d5 are crucial tools in pharmacokinetic and

metabolic studies.[4] By administering the deuterated compound, researchers can trace its

metabolic fate and differentiate it from the endogenous, non-labeled compound. This allows for

the precise determination of absorption, distribution, metabolism, and excretion (ADME)

parameters.[4] While specific studies employing 4-Ethylcatechol-d5 in metabolic pathways

were not identified in the literature, its utility in such research is clear, particularly in studies

investigating the metabolism of 4-ethylphenol and its subsequent catechol metabolites.

The metabolic conversion of 4-ethylphenol to 4-ethylcatechol is a key area of investigation,

particularly in the context of gut microbiome activity and its impact on host physiology.[5]

Figure 1. Simplified metabolic pathway of 4-ethylphenol to 4-ethylcatechol.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis, purification, and

analysis of 4-Ethylcatechol-d5 are not readily available in the public domain. However, based

on general principles of organic synthesis and analytical chemistry for similar compounds, the

following methodologies can be proposed.

Synthesis
The synthesis of 4-Ethylcatechol-d5 would likely involve the introduction of a deuterated ethyl

group onto a protected catechol ring. A plausible synthetic route is a Friedel-Crafts acylation

followed by a reduction.
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Step 1: Friedel-Crafts Acylation

Step 2: Reduction

Step 3: Deprotection

Protected Catechol

Acetylated-d3 Catechol Intermediate

AlCl₃

Acetyl-d3 Chloride

Deuterated Ethyl Catechol Intermediate

Reducing Agent (e.g., LiAlD₄)

4-Ethylcatechol-d5

Deprotecting Agent
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Sample

Spike with 4-Ethylcatechol-d5

Extraction / Cleanup

HPLC Separation

Mass Spectrometry Detection (MRM)

Quantification using Analyte/IS Ratio

Concentration of 4-Ethylcatechol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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